BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of MHY-1685: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: MHY-1685
CAS No.: 27406-31-1
Cat. No.: B2859007
Get Quote
. J

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
MHY-1685, a novel mammalian target of rapamycin (mTOR) inhibitor used in biomedical
research.

MHY-1685 is a solid powder with the chemical formula C11HsN204 and a molecular weight of
232.19.[1][2][3] It is insoluble in water but soluble in organic solvents such as dimethyl sulfoxide
(DMSO) and methanol.[4] Due to its biological activity as an mTOR inhibitor, MHY-1685 should
be handled and disposed of with care to prevent unintended environmental release and
potential biological effects.[5]

Key Safety and Disposal Information

A comprehensive safety data sheet (SDS) with specific disposal instructions for MHY-1685 is
not readily available. However, based on general laboratory chemical waste guidelines and
information for similar compounds like the mTOR inhibitor Rapamycin, a conservative and
safety-conscious approach to disposal is warranted.
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Property Data

5-(4-hydroxybenzylidene)pyrimidine-
2,4,6(1H,3H,5H)-trione

Chemical Name

CAS Number 27406-31-1

Appearance Solid powder

Insoluble in water; Soluble in DMSO and

Solubility thanol
methano

Step-by-Step Disposal Procedures

1. Personal Protective Equipment (PPE): Before handling MHY-1685 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., nitrile)
e Alab coat

2. Waste Segregation and Collection:

o Solid Waste:

o Collect any dry, unused MHY-1685 powder and any materials contaminated with the solid
(e.g., weighing paper, contaminated gloves, absorbent pads) in a designated hazardous
waste container.

o This container should be clearly labeled as "Hazardous Waste" and include the full
chemical name: "MHY-1685 (mTOR inhibitor)".

o Do not mix MHY-1685 solid waste with other types of waste unless specifically instructed
to do so by your institution's Environmental Health and Safety (EHS) office.

e Liquid Waste (Solutions):
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o Solutions of MHY-1685 (e.g., dissolved in DMSO) should be collected in a separate,
sealed, and clearly labeled hazardous waste container.

o The label should indicate "Hazardous Waste," the chemical name "MHY-1685," the solvent
used (e.g., DMSO), and an approximate concentration.

o Do not pour MHY-1685 solutions down the drain. Its insolubility in water and biological
activity make it unsuitable for sewer disposal.

o Contaminated Sharps:

o Any sharps (e.g., needles, pipette tips) contaminated with MHY-1685 should be disposed
of in a designated sharps container for hazardous chemical waste.

3. Storage of Waste:

» Store waste containers in a designated satellite accumulation area within the laboratory.
o Ensure containers are kept closed and are in secondary containment to prevent spills.
4. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste containers through your
institution's EHS office. They will ensure the waste is transported to a licensed hazardous
waste disposal facility for proper treatment, likely incineration.

Experimental Workflow for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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